Cas no 1516568-16-3 (5H,6H,7H,8H-pyrazolo3,2-b1,3oxazepine-2-carbaldehyde)

5H,6H,7H,8H-pyrazolo3,2-b1,3oxazepine-2-carbaldehyde structure
1516568-16-3 structure
Product Name:5H,6H,7H,8H-pyrazolo3,2-b1,3oxazepine-2-carbaldehyde
CAS No:1516568-16-3
MF:C8H10N2O2
MW:166.177201747894
CID:5462866
PubChem ID:83480629
Update Time:2023-11-24

5H,6H,7H,8H-pyrazolo3,2-b1,3oxazepine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • Z2732492241
    • 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-2-carbaldehyde
    • 5H,6H,7H,8H-pyrazolo3,2-b1,3oxazepine-2-carbaldehyde
    • Inchi: 1S/C8H10N2O2/c11-6-7-5-8-10(9-7)3-1-2-4-12-8/h5-6H,1-4H2
    • InChI Key: XJQZZHYLIBSHNH-UHFFFAOYSA-N
    • SMILES: O1C2=CC(C=O)=NN2CCCC1

Computed Properties

  • Exact Mass: 166.074227566 g/mol
  • Monoisotopic Mass: 166.074227566 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 166.18
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.1

5H,6H,7H,8H-pyrazolo3,2-b1,3oxazepine-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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